Benzyl 4-cyanobenzoate
Overview
Description
Scientific Research Applications
Tautomeric Equilibria Studies :
- Benzyl 4-cyanobenzoate, related to 2-cyanobenzoic acids, is important in studying tautomeric equilibria. These studies provide insights into the chemical behavior of compounds under different conditions, such as in gas, solution, and solid phases, using techniques like mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy (Iglesias, Ruiz, & Allegretti, 2012).
Photochemistry of Cyanobenzoic Acid Esters :
- The study of the photochemistry of 4-cyanobenzoic acid esters, similar to Benzyl 4-cyanobenzoate, reveals their behavior under light exposure. This research is crucial for understanding chemical reactions triggered by light, involving mechanisms like electron and proton transfer (Pincock, Rifai, & Stefanova, 2001).
Synthesis and Structural Studies :
- Research on synthesizing various benzyl compounds and studying their structural properties provides valuable insights. Such studies often involve exploring new methods of synthesis and analyzing the resulting compounds' structures (Lu, 2014).
Mechanism-Based Inactivators for Zinc Proteases :
- Compounds like (R)-2-Benzyl-5-cyano-4-oxopentanoic acid, which are structurally related to Benzyl 4-cyanobenzoate, have been studied as mechanism-based inactivators for zinc proteases. This research is significant for developing pharmaceutical agents targeting specific enzymes (Mobashery, Ghosh, Tamura, & Kaiser, 1990).
Vapour Pressure and Thermodynamic Properties :
- Understanding the vapor pressures and thermodynamic properties of compounds like 4-cyanobenzoic acid, closely related to Benzyl 4-cyanobenzoate, is essential for their application in various fields, including material science (Monte, Santos, Fonseca, & Sousa, 2010).
Liquid Crystalline Complexes :
- Studies on liquid crystalline complexes involving compounds similar to Benzyl 4-cyanobenzoate contribute to the development of new materials with unique properties like controlled phase transitions, which are important in display technology and materials science (Alaasar & Tschierske, 2019).
Safety and Hazards
properties
IUPAC Name |
benzyl 4-cyanobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2/c16-10-12-6-8-14(9-7-12)15(17)18-11-13-4-2-1-3-5-13/h1-9H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIDNRRAOOBZPAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50342508 |
Source
|
| Record name | Benzyl 4-cyanobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50342508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 4-cyanobenzoate | |
CAS RN |
18693-97-5 |
Source
|
| Record name | Benzyl 4-cyanobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50342508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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